tert-Butyl 6-Bromo-1H-indazole-1-carboxylate
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Overview
Description
“tert-Butyl 6-Bromo-1H-indazole-1-carboxylate” is a chemical compound with the molecular formula C12H13BrN2O2 . It is used as a building block in heterocyclic chemistry .
Molecular Structure Analysis
The molecular structure of “tert-Butyl 6-Bromo-1H-indazole-1-carboxylate” consists of a bromine atom attached to the 6th carbon of an indazole ring, which is further connected to a carboxylate group . The carboxylate group is esterified with a tert-butyl group .Physical And Chemical Properties Analysis
“tert-Butyl 6-Bromo-1H-indazole-1-carboxylate” has a molecular weight of 297.15 g/mol . It has a density of 1.5±0.1 g/cm3, a boiling point of 377.4±34.0 °C at 760 mmHg, and a flash point of 182.0±25.7 °C . It has 4 hydrogen bond acceptors, 0 hydrogen bond donors, and 2 freely rotating bonds .Scientific Research Applications
Synthesis of Biologically Active Compounds
The compound can be used as a precursor in the synthesis of biologically active natural products . For example, similar compounds have been used to synthesize Indiacen A and Indiacen B, which are biologically active natural products .
Development of Anticancer Agents
Indazole-containing heterocyclic compounds, which include the compound , have been found to have potential applications as anticancer agents . This is due to their ability to inhibit certain enzymes and pathways involved in cancer cell proliferation .
Development of Anti-Inflammatory Agents
Indazole derivatives have also been found to possess anti-inflammatory properties . Therefore, the compound could potentially be used in the development of new anti-inflammatory drugs .
Development of Antidepressant Agents
Research has shown that indazole derivatives can have antidepressant effects . This suggests that the compound could potentially be used in the development of new antidepressant medications .
Development of Antibacterial Agents
Indazole-containing compounds have been found to have antibacterial properties . This suggests that the compound could potentially be used in the development of new antibacterial drugs .
Development of Antihypertensive Agents
Indazole derivatives have been found to possess antihypertensive properties . Therefore, the compound could potentially be used in the development of new antihypertensive drugs .
Mechanism of Action
Target of Action
Tert-Butyl 6-Bromo-1H-indazole-1-carboxylate is a derivative of indole . Indoles are significant heterocyclic systems in natural products and drugs, playing a crucial role in cell biology . .
Mode of Action
Indole derivatives are known to interact with various biological targets, leading to a range of effects .
Biochemical Pathways
Indole derivatives are known to be involved in a variety of biological processes, including the treatment of cancer cells, microbes, and different types of disorders in the human body .
Pharmacokinetics
It is reported to have high gi absorption and is bbb permeant . It is also reported to be a CYP1A2, CYP2C19, and CYP2C9 inhibitor .
Result of Action
Indole derivatives are known to exhibit various biologically vital properties .
properties
IUPAC Name |
tert-butyl 6-bromoindazole-1-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13BrN2O2/c1-12(2,3)17-11(16)15-10-6-9(13)5-4-8(10)7-14-15/h4-7H,1-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XAKCDPNWVLWUEP-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1C2=C(C=CC(=C2)Br)C=N1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13BrN2O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60653354 |
Source
|
Record name | tert-Butyl 6-bromo-1H-indazole-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60653354 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
297.15 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
877264-77-2 |
Source
|
Record name | tert-Butyl 6-bromo-1H-indazole-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60653354 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 6-Bromo-1H-indazole, N1-BOC protected | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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